Cas no 1407966-16-8 (ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate
• CAS No: 1407966-16-8
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• MDL: MFCD25371602
• CID: 4597350
• PubChem ID: 71507908
• Update Time: 2025-05-25

ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1-(1,1-dimethylethyl)-, ethyl ester

• MDL： MFCD25371602
• Inchi： 1S/C10H15BrN2O2/c1-5-15-9(14)7-6-13(10(2,3)4)12-8(7)11/h6H,5H2,1-4H3
• InChI Key： GCMLQVCGOKDQKL-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C=C(C(OCC)=O)C(Br)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 319.4±22.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate

Ethyl 3-Bromo-1-Tert-Butyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate, with the CAS number 1407966-16-8, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a bromine atom at position 3, a tert-butyl group at position 1, and an ethyl ester group at position 4. These substituents confer unique electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate typically involves multi-step reactions, often starting from simpler precursors such as aldehydes or ketones. The construction of the pyrazole ring is a critical step and can be achieved through various methods, including the Paal-Knorr synthesis or the Knorr pyrrole synthesis. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts like palladium or copper has been reported to facilitate key steps in the synthesis process.

One of the most notable applications of ethyl 3-bromo-1-tert-butyl-1H-pyrazole-4-carboxylate lies in its role as an intermediate in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, ion channels, and nuclear receptors. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development. For example, researchers have demonstrated that certain pyrazole derivatives exhibit potent anti-proliferative activity against various cancer cell lines, suggesting their potential as chemotherapeutic agents.

In addition to its pharmaceutical applications, ethyl 3-bromo-1-tet-butyl-pyrazole-carboxlate has also found utility in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has made it a promising candidate for fungicides and herbicides. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its effectiveness as an agricultural chemical.

From a materials science perspective, ethyl 3-bromo-tet-butyl-pyrazol-carboxlate has been explored for its potential in organic electronics. The pyrazole ring's aromaticity and electron-withdrawing substituents make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that incorporating this compound into conjugated polymers can significantly improve their charge transport properties.

Despite its wide-ranging applications, the handling and storage of ethyl 3-bromo-tet-butyle-pyra-zol-carboxlate require careful consideration due to its chemical reactivity. It is essential to store the compound in a cool, dry place away from light to prevent degradation. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, ethyl 3-bromo-tet-butyle-pyra-zol-carboxlate is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, agrochemicals, and materials science. As research continues to uncover new functionalities and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.